Cas no 61712-43-4 (Benzoxazole, 5-bromo-2-(3-bromophenyl)-)

Benzoxazole, 5-bromo-2-(3-bromophenyl)- structure
61712-43-4 structure
Product Name:Benzoxazole, 5-bromo-2-(3-bromophenyl)-
CAS No:61712-43-4
MF:C13H7Br2NO
MW:353.008781671524
CID:468952
PubChem ID:12306349
Update Time:2025-04-19

Benzoxazole, 5-bromo-2-(3-bromophenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoxazole, 5-bromo-2-(3-bromophenyl)-
    • 5-bromo-2-(3-bromophenyl)-1,3-benzoxazole
    • DTXSID40486768
    • AGN-PC-0NIH9T
    • 61712-43-4
    • Inchi: 1S/C13H7Br2NO/c14-9-3-1-2-8(6-9)13-16-11-7-10(15)4-5-12(11)17-13/h1-7H
    • InChI Key: CTFFDENAKUTIRA-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N=C(C1C=CC=C(C=1)Br)O2

Computed Properties

  • Exact Mass: 350.88941
  • Monoisotopic Mass: 350.88944g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 276
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.8
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • PSA: 26.03

Benzoxazole, 5-bromo-2-(3-bromophenyl)- Related Literature

Recommended suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Amadis Chemical Company Limited
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd